Cas no 81329-59-1 (1,2,4-Triazolidine-3,5-dione, 4-(1-naphthalenyl)-)

• Product Name: 1,2,4-Triazolidine-3,5-dione, 4-(1-naphthalenyl)-
• CAS No: 81329-59-1
• MF: C₁₂H₉N₃O₂
• MW: 227.218762159348
• CID: 583524
• PubChem ID: 20506938
• Update Time: 2025-04-19

1,2,4-Triazolidine-3,5-dione, 4-(1-naphthalenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolidine-3,5-dione, 4-(1-naphthalenyl)-
• 4-naphthalen-1-yl-1,2,4-triazolidine-3,5-dione
• SCHEMBL11051826
• 4-(1-naphthyl)-1,2,4-triazolidine-3,5-dione
• 4-(Naphthalen-1-yl)-1,2,4-triazolidine-3,5-dione
• DTXSID90608231
• 81329-59-1

• Inchi： 1S/C12H9N3O2/c16-11-13-14-12(17)15(11)10-7-3-5-8-4-1-2-6-9(8)10/h1-7H,(H,13,16)(H,14,17)
• InChI Key： USUCKGULNGXXRO-UHFFFAOYSA-N
• SMILES： O=C1NNC(N1C1=CC=CC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 227.069476538g/mol
• Monoisotopic Mass: 227.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 61.4Ų